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For Researchers, Scientists, and Drug Development Professionals

Introduction to Inophyllum E

Inophyllum E is a bioactive neoflavonoid compound found in various parts of the Calophyllum
inophyllum tree, a plant with a long history of use in traditional medicine across the Pacific and
Asian regions. This compound, along with other related inophyllums (B, C, and P), contributes
to the diverse pharmacological activities of Calophyllum extracts.[1][2] These activities include
antioxidant, anti-inflammatory, anticancer, and antimicrobial effects, making Inophyllum E a
compound of significant interest for drug discovery and development.[1][3][4] This document
provides detailed protocols for the extraction and quantification of Inophyllum E from plant
materials, as well as an overview of its potential signaling pathways.

Biological Activity and Signaling Pathways

Calophyllum inophyllum extracts and their constituent compounds, including inophyllums,
have been shown to modulate key signaling pathways involved in inflammation and cancer.

Anti-inflammatory Signaling Pathway

Extracts of C. inophyllum have demonstrated potent anti-inflammatory properties by inhibiting
the production of nitric oxide (NO) and suppressing the expression of inducible nitric oxide
synthase (iINOS) and cyclooxygenase-2 (COX-2) in a dose-dependent manner. This is often
mediated through the downregulation of the nuclear factor-kappa B (NF-kB) signaling pathway,
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a critical regulator of the inflammatory response. Inophyllum E is believed to contribute to this
anti-inflammatory effect.
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Figure 1: Proposed anti-inflammatory signaling pathway of Inophyllum E.

Anticancer Signaling Pathway (Apoptosis)

Calophyllum inophyllum fruit extract has been shown to induce apoptosis in cancer cells, such
as MCF-7 breast cancer cells. The proposed mechanism involves the modulation of the Bcl-2
family of proteins, leading to an increased Bax/Bcl-2 ratio, cytochrome c release from the
mitochondria, and subsequent activation of caspase-3, a key executioner of apoptosis. This
process is also linked to the p53 tumor suppressor pathway. Inophyllum E is a potential
contributor to these anticancer effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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